10-(4-ethylbenzenesulfonyl)-N-[4-(propan-2-yl)phenyl]-5-thia-1,8,11,12-tetraazatricyclo[7.3.0.0^{2,6}]dodeca-2(6),3,7,9,11-pentaen-7-amine

• IUPAC Name: 10-(4-ethylphenyl)sulfonyl-N-(4-propan-2-ylphenyl)-5-thia-1,8,11,12-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,7,9,11-pentaen-7-amine
• InChI: InChI=1S/C24H23N5O2S2/c1-4-16-5-11-19(12-6-16)33(30,31)24-23-26-22(21-20(13-14-32-21)29(23)28-27-24)25-18-9-7-17(8-10-18)15(2)3/h5-15H,4H2,1-3H3,(H,25,26)
• InChI Key: NDLHWOHQGWFMCG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)C2=C3N=C(C4=C(N3N=N2)C=CS4)NC5=CC=C(C=C5)C(C)C
• Molecular Formula: C24H23N5O2S2
• Molecular Weight: 477.6 g/mol
• CAS No.: 892744-30-8

Description

This compound is also known as Urea Transporter B Inhibitor, UTBinh-14. It is a cell-permeable triazolothienopyrimidine compound that acts as a reversible urea transporter B (UT-B)-selective inhibitor. The empirical formula is C20H17N5O2S3 and the molecular weight is 455.58.

Molecular Structure Analysis

The molecular structure of this compound consists of a triazolothienopyrimidine core, with an ethylphenylsulfonyl group at the 3-position and an isopropylphenyl group attached to the nitrogen of the triazole ring.

Physical and Chemical Properties Analysis

This compound is a white powder with a solubility of 100 mg/mL in DMSO. It should be stored at 2-8°C and protected from light.

Scientific Research Applications

Synthesis and Biological Activity

Research has focused on the synthesis and evaluation of various derivatives of thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidines due to their potent and selective binding affinities to specific biological targets. For example, a study by Ivachtchenko et al. (2010) on 3-(phenylsulfonyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidines demonstrated their strong and selective antagonistic activity towards serotonin 5-HT6 receptors, highlighting their potential in neuropsychiatric and neurodegenerative disorder treatments (Ivachtchenko et al., 2010).

Antimicrobial and Antitumor Applications

Compounds within this chemical framework have also been investigated for their antimicrobial and antitumor properties. For instance, Mittal et al. (2011) synthesized substituted tricyclic compounds showing significant antibacterial and antifungal activities (Mittal et al., 2011). Furthermore, Hafez et al. (2017) developed novel thiophene and N-substituted thieno[3,2-d] pyrimidine derivatives as potent antitumor and antibacterial agents, indicating the broad spectrum of biological activities of these compounds (Hafez et al., 2017).

Herbicidal Activity

Another avenue of research explores the herbicidal properties of triazolo[1,5-a]pyrimidine derivatives. A study demonstrated the synthesis of triazolo[1,5-a]pyrimidine-sulfonamide and their evaluation for herbicidal activity, showing the potential for agricultural applications (Shen De-long, 2005).

Mechanism of Action

This compound acts as a reversible urea transporter B (UT-B)-selective inhibitor. It targets a UT-B intracellular site in a urea-competitive manner, exhibiting little effect toward UT-A1, UT-A3, AQP1, CFTR, or TMEM16A channel activities.